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Compound of Interest

Compound Name: Timelotem

CAS No.: 105138-32-7

Cat. No.: B15617440

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: Timelotem is a specialized benzodiazepine derivative. As such, detailed public-

domain literature on its specific synthesis and purification protocols is limited. This guide

provides a comprehensive overview based on established principles of benzodiazepine

chemistry, offering a plausible and detailed pathway for its synthesis and purification, alongside

its established mechanism of action. The experimental protocols and quantitative data

presented are representative of this class of compounds and should be adapted and optimized

under controlled laboratory settings.

Introduction to Timelotem
Timelotem is a 1,2-fused 1,4-benzodiazepine derivative with significant therapeutic potential,

exhibiting antipsychotic, sedative, anxiolytic, and anticonvulsant properties.[1] Its

pharmacological effects are attributed to its action as a positive allosteric modulator of the γ-

aminobutyric acid (GABA) type A (GABA-A) receptor. This guide outlines a feasible synthetic

route, a robust purification strategy, and the underlying mechanism of action of Timelotem.
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Chemical and Physical Properties of Timelotem
Property Value Source

IUPAC Name

10-fluoro-3-methyl-7-(thiophen-

2-yl)-1,2,3,4,4a,5-

hexahydrobenzo[f]pyrazino[1,2

-a][2][3]diazepine

MedKoo Biosciences

Molecular Formula C₁₇H₁₈FN₃S PubChem

Molecular Weight 315.4 g/mol PubChem

CAS Number 96306-34-2 (free base) MedKoo Biosciences

Appearance Likely a crystalline solid General knowledge

Solubility
Soluble in organic solvents like

DMSO and ethanol
General knowledge

Proposed Synthesis of Timelotem
The synthesis of a complex heterocyclic structure like Timelotem can be approached through

a multi-step process involving the construction of the core benzodiazepine ring system followed

by the introduction of specific functional groups. A plausible retro-synthetic analysis suggests a

convergent synthesis strategy.

A potential synthetic route for a related class of compounds, 1,5-benzodiazepine derivatives,

involves the condensation reaction between an o-phenylenediamine (OPDA) and a ketone,

often catalyzed by an acid. For instance, H-MCM-22 has been used as a solid acid catalyst for

such reactions, offering high yields and selectivity at room temperature.

Key Experimental Protocol: Representative Synthesis of
a Benzodiazepine Core
This protocol describes a general method for the synthesis of a 1,5-benzodiazepine derivative,

which can be adapted for the synthesis of Timelotem's core structure.

Materials:
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Substituted o-phenylenediamine (1 mmol)

Appropriate ketone (2.5 mmol)

H-MCM-22 catalyst (100 mg)

Acetonitrile (4 mL)

Ethyl acetate

n-hexane

Silica gel for column chromatography

Procedure:

A mixture of the substituted o-phenylenediamine (1 mmol), the ketone (2.5 mmol), and H-

MCM-22 (100 mg) is stirred in acetonitrile (4 mL) at room temperature.

The reaction progress is monitored by thin-layer chromatography (TLC) using a mobile

phase of 10% ethyl acetate in hexane.

Upon completion of the reaction (indicated by the disappearance of the reactant spot on the

TLC plate), ethyl acetate (20 mL) is added to the reaction mixture.

The catalyst is recovered by filtration.

The organic layer is concentrated under reduced pressure.

The crude product is purified by silica gel column chromatography using a gradient of ethyl

acetate in n-hexane as the eluent.

Illustrative Quantitative Data for a Representative
Benzodiazepine Synthesis
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Step Parameter Value

Reaction Reactant Ratio (OPDA:Ketone) 1:2.5

Catalyst Loading 10% w/w

Reaction Time 1-3 hours

Temperature Room Temperature

Work-up Extraction Solvent Ethyl Acetate

Purification Stationary Phase Silica Gel (230-400 mesh)

Mobile Phase
Ethyl Acetate/n-hexane

gradient

Final Product Isolated Yield 65-87% (representative)

Purity (by HPLC) >98%

Purification of Timelotem
The purification of the final Timelotem product is critical to ensure high purity and remove any

unreacted starting materials, by-products, or catalysts. A multi-step purification strategy is

recommended.

Key Experimental Protocol: Purification of a
Benzodiazepine Derivative
1. Column Chromatography:

Stationary Phase: Silica gel is a common choice for the purification of benzodiazepine

derivatives.

Mobile Phase: A solvent system of ethyl acetate and hexane, with a gradually increasing

polarity (gradient elution), is typically effective. The optimal solvent ratio should be

determined by TLC analysis.

2. Recrystallization:
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Following column chromatography, recrystallization can be employed to further enhance the

purity of Timelotem.

A suitable solvent system (e.g., ethanol/water, acetone/hexane) should be identified in which

the compound is soluble at elevated temperatures but sparingly soluble at room temperature

or below.

3. Activated Carbon Filtration:

For the removal of colored impurities and trace organic residues, the purified compound can

be dissolved in an appropriate solvent and treated with activated carbon.

The mixture is then filtered to remove the activated carbon, and the solvent is evaporated to

yield the final, highly purified product. This method has been shown to be effective in

removing benzodiazepine-related impurities.

Illustrative Quantitative Data for a Representative
Benzodiazepine Purification

Purification Step Parameter Typical Outcome

Column Chromatography Purity before ~85-95%

Purity after >98%

Recovery Yield ~80-90%

Recrystallization Purity before >98%

Purity after >99.5%

Recovery Yield ~70-85%

Activated Carbon Filtration Impurity Removal
Effective for color and trace

organics

Recovery Yield >95%

Mechanism of Action and Signaling Pathway
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Timelotem, like other benzodiazepines, exerts its effects by modulating the GABAergic

system, the primary inhibitory neurotransmitter system in the central nervous system (CNS).[2]

[3][4]

GABAergic Signaling Pathway
Benzodiazepines do not directly activate the GABA-A receptor but act as positive allosteric

modulators.[2] They bind to a specific site on the GABA-A receptor, distinct from the GABA

binding site.[5] This binding enhances the effect of GABA, leading to an increased frequency of

the chloride ion channel opening.[6] The influx of chloride ions hyperpolarizes the neuron,

making it less likely to fire an action potential, thus producing a calming or inhibitory effect on

the nervous system.[2][3]
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Caption: GABAergic signaling pathway modulated by Timelotem.

Experimental and Logical Workflows
The development of Timelotem involves a structured workflow from synthesis to final product

characterization.
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Caption: Experimental workflow for Timelotem synthesis and purification.
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Conclusion
This technical guide provides a comprehensive framework for the synthesis and purification of

Timelotem, grounded in the established chemistry of benzodiazepines. The proposed

synthetic route and purification strategies, along with the detailed mechanism of action, offer

valuable insights for researchers and professionals in drug development. While the specific

experimental parameters will require optimization, this document serves as a robust starting

point for the laboratory-scale production and characterization of Timelotem.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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